Cas no 2658467-94-6 (4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole)
4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
- 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole
-
- Inchi: 1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)6-5-9-7-13-14-8-9/h5-8H,1-4H3,(H,13,14)/b6-5+
- InChI Key: LKSLJSLYQDSVLR-AATRIKPKSA-N
- SMILES: N1C=C(/C=C/B2OC(C)(C)C(C)(C)O2)C=N1
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 310.0±44.0 °C(Predicted)
- pka: 14.93±0.50(Predicted)
4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-802695-1g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 1g |
$1057.0 | 2023-09-11 | ||
| Enamine | EN300-802695-5g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 5g |
$3065.0 | 2023-09-11 | ||
| Enamine | EN300-802695-10g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 10g |
$4545.0 | 2023-09-11 | ||
| Enamine | EN300-802695-0.05g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 0.05g |
$888.0 | 2023-09-11 | ||
| Enamine | EN300-802695-0.1g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 0.1g |
$930.0 | 2023-09-11 | ||
| Enamine | EN300-802695-0.25g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 0.25g |
$972.0 | 2023-09-11 | ||
| Enamine | EN300-802695-0.5g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 0.5g |
$1014.0 | 2023-09-11 | ||
| Enamine | EN300-802695-1.0g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 1.0g |
$1057.0 | 2023-07-07 | ||
| Enamine | EN300-802695-2.5g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 2.5g |
$2071.0 | 2023-09-11 | ||
| Enamine | EN300-802695-5.0g |
4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole |
2658467-94-6 | 5.0g |
$3065.0 | 2023-07-07 |
4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole
Introduction to 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole (CAS No. 2658467-94-6)
4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole, identified by its CAS number 2658467-94-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and utility in drug development. The presence of a boronate ester functionality in its structure enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of biologically active molecules.
The tetramethyl-1,3,2-dioxaborolan-2-yl moiety in the compound's name underscores its boronic acid derivative nature, which is stabilized by the tetramethyl group. This stabilization improves the compound's handling properties and enhances its compatibility with various reaction conditions. Boronic acid derivatives are widely employed in pharmaceutical synthesis due to their ability to participate in efficient and selective coupling reactions with aryl or vinyl halides and triflates. Such reactions are fundamental in constructing carbon-carbon bonds, a key requirement for the development of novel therapeutic agents.
In recent years, 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole has been explored for its potential applications in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural features of this compound make it a promising candidate for further derivatization to develop new drugs targeting various diseases. Specifically, the ethenyl group provides a versatile platform for functionalization, allowing chemists to introduce additional pharmacophores that can enhance drug efficacy and selectivity.
One of the most compelling aspects of 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole is its role as a building block in the synthesis of more complex molecules. The boronate ester functionality enables it to undergo palladium-catalyzed cross-coupling reactions with a wide range of substrates. These reactions are not only efficient but also highly regioselective, ensuring that the desired product is obtained with minimal byproducts. This makes the compound an invaluable tool for medicinal chemists who are tasked with synthesizing novel drug candidates.
Recent studies have highlighted the utility of 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes that play critical roles in cell signaling pathways associated with tumor growth and metastasis. By leveraging the reactivity of the boronate ester group, researchers can design molecules that selectively inhibit these enzymes without affecting other cellular processes. This targeted approach has the potential to improve treatment outcomes and reduce side effects associated with conventional chemotherapies.
The synthesis of 4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole involves multi-step organic transformations that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a pyrazole precursor followed by functionalization at the 5-position to introduce the ethenyl group. Subsequent steps involve protecting group strategies to ensure regioselectivity during subsequent transformations. The introduction of the tetramethylboronate ester is achieved through lithiation-borylation reactions or other borylation methods that require careful control of reaction conditions to avoid side reactions.
From a practical standpoint, 4-2-(tetramethyl-1,3,2-dioxaborolan-2-y)ethenyl-H-pyrazole is synthesized under conditions that ensure high yield and purity. Industrial-scale production requires optimization of reaction parameters such as temperature, solvent choice, and catalyst loading to maximize efficiency while minimizing costs. Advances in catalytic systems have further improved the sustainability of these synthetic routes by reducing waste and energy consumption.
The pharmaceutical industry has shown particular interest in 4-(Z)-Ethenyl-lH-pyrazole derivatives, including those featuring boronate ester functionalities. These compounds are being evaluated for their potential as lead molecules in drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrazole-based scaffolds have demonstrated neuroprotective properties by modulating neurotransmitter release and inhibiting oxidative stress-related pathways
The future prospects for 4-(Z)-Ethenyl-lH-pyrazole derivatives, including those featuring boronate ester functionalities like our subject compound,CAS no 2658467_94_6, remain promising as new synthetic methodologies continue to emerge. Innovations such as photoredox catalysis and flow chemistry are expanding the toolkit available to synthetic chemists for constructing complex molecular architectures efficiently
2658467-94-6 (4-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)